Cas no 83449-13-2 (1-(1,3-benzodioxol-5-yl)-2-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino]ethanone hydrochloride)

• Product name: 1-(1,3-benzodioxol-5-yl)-2-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino]ethanone hydrochloride
• CAS No: 83449-13-2
• MF: C₁₈H₁₇NO₅^.HCl
• MW: 363.79222
• CID: 1815351
• PubChem ID: 3068441

1-(1,3-benzodioxol-5-yl)-2-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino]ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)-2-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino]ethanone hydrochloride
• 1-(1,3-benzodioxol-5-yl)-2-(2,3-dihydro-1,4-benzodioxin-3-ylmethylamino)ethanone,hydrochloride
• Ethanone, 1-(1,3-benzodioxol-5-yl)-2-(((2,3-dihydro-1,4-benzodioxin-2-yl)methyl)amino)-, hydrochloride
• 1-(2H-1,3-Benzodioxol-5-yl)-2-{[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]amino}ethan-1-one--hydrogen chloride (1/1)
• 83449-13-2
• 5-[2-{(1,4-benzodioxan-2-ylmethyl)amino}acetyl]-1,3-benzodioxole hydrochloride
• 5-(2-((1,4-Benzodioxan-2-ylmethyl)amino)acetyl)-1,3-benzodioxole hydrochloride
• DTXSID401003439
• RAOCQDTWOOUSFA-UHFFFAOYSA-N
• SCHEMBL10751868

• Inchi： InChI=1S/C18H17NO5.ClH/c20-14(12-5-6-16-18(7-12)23-11-22-16)9-19-8-13-10-21-15-3-1-2-4-17(15)24-13;/h1-7,13,19H,8-11H2;1H
• InChI Key： RAOCQDTWOOUSFA-UHFFFAOYSA-N
• SMILES： C1C(OC2=CC=CC=C2O1)CNCC(=O)C3=CC4=C(C=C3)OCO4.Cl

Computed Properties

• Exact Mass: 363.0873504g/mol
• Monoisotopic Mass: 363.0873504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų